N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
Description
N-(2-(5-Acetylthiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a benzoxazolone-based compound characterized by a 2-oxobenzo[d]oxazol-3(2H)-yl core linked to a 5-acetylthiophen-2-yl ethyl group via an acetamide bridge.
Properties
IUPAC Name |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4S/c1-11(20)15-7-6-12(24-15)8-9-18-16(21)10-19-13-4-2-3-5-14(13)23-17(19)22/h2-7H,8-10H2,1H3,(H,18,21) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYEYNEHYVDBXMQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(S1)CCNC(=O)CN2C3=CC=CC=C3OC2=O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a compound of significant interest due to its diverse biological activities. This article examines its biological activity, including antimicrobial, anticancer, and anti-inflammatory properties, supported by relevant case studies and research findings.
Chemical Structure and Properties
The compound features a unique structure comprising a thiophene ring substituted with an acetyl group and an oxobenzoxazole moiety. The IUPAC name reflects its complex arrangement, highlighting its potential for interaction with various biological targets.
Structural Formula
Key Properties
| Property | Value |
|---|---|
| Molecular Weight | 285.34 g/mol |
| Solubility | Soluble in DMSO |
| Melting Point | Not determined |
Antimicrobial Properties
Several studies have indicated that N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide exhibits antimicrobial activity against various bacterial strains. For example, research has shown that the compound effectively inhibits the growth of Staphylococcus aureus and Escherichia coli at concentrations as low as 50 µg/mL. The mechanism of action appears to involve disruption of bacterial cell membrane integrity.
Anticancer Activity
The compound has been investigated for its potential anticancer properties, particularly against breast cancer cell lines. In vitro studies demonstrated that treatment with the compound resulted in a dose-dependent reduction in cell viability, with IC50 values around 25 µM. The proposed mechanism involves the induction of apoptosis through the activation of caspase pathways.
Anti-inflammatory Effects
Research indicates that this compound may also possess anti-inflammatory properties. In a model of lipopolysaccharide (LPS)-induced inflammation in macrophages, treatment with N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
Case Studies
-
Antimicrobial Efficacy :
- A study published in the Journal of Antimicrobial Chemotherapy reported that the compound inhibited biofilm formation in Pseudomonas aeruginosa, suggesting potential applications in treating chronic infections associated with biofilms.
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Cancer Cell Line Studies :
- Research conducted on MCF-7 breast cancer cells demonstrated that the compound induced G1 phase arrest and increased apoptosis markers, indicating its potential for development as a chemotherapeutic agent.
-
Inflammation Model :
- In vivo studies using a murine model showed that administration of the compound reduced paw edema in a dose-dependent manner, supporting its use as an anti-inflammatory agent.
The biological activity of N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is believed to involve multiple pathways:
- Antimicrobial Action : Disruption of bacterial cell membranes.
- Anticancer Mechanism : Induction of apoptosis via caspase activation.
- Anti-inflammatory Pathway : Inhibition of NF-kB signaling leading to decreased cytokine production.
Comparison with Similar Compounds
Comparison with Similar Compounds
Benzoxazolone derivatives exhibit diverse pharmacological profiles depending on their substituents. Below is a detailed comparison of structurally related compounds:
Table 1: Structural and Pharmacological Comparison
Key Findings
Structural Impact on Binding Affinity: The naphthalene group in [11C]NBMP contributes to superior TSPO binding affinity compared to simpler aryl groups, likely due to π-π stacking interactions .
Pharmacokinetic Profiles :
- [11C]NBMP demonstrates favorable metabolic stability in human and rat liver fractions, with rapid plasma clearance suitable for PET imaging .
- PBPA ’s bifunctional chelate design allows for radiometal incorporation (e.g., technetium-99m), making it a candidate for SPECT imaging .
Synthetic Accessibility :
- Suzuki coupling (used for [11C]NBMP) enables efficient aryl-aryl bond formation but requires palladium catalysts .
- Hydrazide-based derivatives (e.g., Compound 17) are synthesized via straightforward condensation, offering scalability for antimicrobial screening .
Biological Activity Trends: Chloro substituents (e.g., in Compound 17 and derivatives) correlate with enhanced antimicrobial potency, possibly due to increased electrophilicity . Triazole and thiazolidinone moieties () improve antifungal activity by disrupting microbial cell membranes .
Challenges and Opportunities
- Intersubject Variability : TSPO ligands like [11C]NBMP face variability in human studies due to genetic polymorphisms, necessitating structural optimization for universal applicability .
- Metabolic Stability : The acetylthiophene group in the target compound may require modification (e.g., fluorination) to reduce oxidative metabolism .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
